Cas no 177548-00-4 (1-Benzyl-1H-indole-4-carbonitrile)

• Product Name: 1-Benzyl-1H-indole-4-carbonitrile
• CAS No: 177548-00-4
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• MDL: MFCD15200968
• CID: 1067473
• PubChem ID: 29012041
• Update Time: 2025-04-20

1-Benzyl-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-indole-4-carbonitrile
• 1-benzyl-4-cyanoindole
• Ambcb4041332
• FT-0683832
• I10-1168
• KB-217867
• SureCN1249602
• 1-benzyl-1H-indole-4-carbonitrile(SALTDATA: FREE)
• ALBB-014160
• LS-04441
• 177548-00-4
• AKOS005174245
• YGQZDFZJZXNPOO-UHFFFAOYSA-N
• SCHEMBL1249602
• DTXSID80651892
• 1-benzylindole-4-carbonitrile
• MFCD15200968
• 1H-Indole-4-carbonitrile, 1-(phenylmethyl)-

• MDL： MFCD15200968
• Inchi： 1S/C16H12N2/c17-11-14-7-4-8-16-15(14)9-10-18(16)12-13-5-2-1-3-6-13/h1-10H,12H2
• InChI Key： YGQZDFZJZXNPOO-UHFFFAOYSA-N
• SMILES： N1(C=CC2C(C#N)=CC=CC1=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.10016
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 447.1±28.0 °C at 760 mmHg
• Flash Point: 224.2±24.0 °C
• PSA: 28.72
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Benzyl-1H-indole-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)